Cas no 80242-24-6 (4-Cyano-1H-pyrrole-2-carboxylic acid)

4-Cyano-1H-pyrrole-2-carboxylic acid Properties

Names and Identifiers

• 4-Cyano-1H-pyrrole-2-carboxylic acid
• 4‐CYANO‐1H‐PYRROLE‐2‐CARBOXYLIC ACID
• 4-Cyanopyrrole-2-carboxylic acid
• 4-cyanopyrrolecarboxylic acid
• 4-cyano-1H-pyrrole-2-carboxylic acid
• DTXSID90473002
• SAEZQFNKTQKVSM-UHFFFAOYSA-N
• Z1198267221
• AKOS006311028
• 1H-Pyrrole-2-carboxylic acid, 4-cyano-
• 4-Cyano-1H-pyrrole-2-carboxylic acid, AldrichCPR
• SS-4585
• SCHEMBL1857408
• EN300-96737
• MFCD09991904
• 4-cyano-1H-pyrrole-2-carboxylicAcid
• 80242-24-6
• FT-0722454
• SY192788
• A1-00753
• SB62256
• CS-0055015
• STL294800
• DA-17832
• BBL025905
• +Expand

• MDL： MFCD09991904
• InChIKey： SAEZQFNKTQKVSM-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4N2O2/c7-2-4-1-5(6(9)10)8-3-4/h1,3,8H,(H,9,10)
• SMILES： C1=C(C(=O)O)NC=C1C#N

Computed Properties

• Exact Mass: 136.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 136.027277375g/mol
• Heavy Atom Count: 10
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• LogP: 0.58458
• PSA: 76.88000
• Melting Point: 279 °C (decomposition)
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• Color/Form: Yellow to Brown Solid
• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),

4-Cyano-1H-pyrrole-2-carboxylic acid Security Information

• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Storage Condition：2-8 °C
• Signal Word：Danger

4-Cyano-1H-pyrrole-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%